Cas no 88675-72-3 (3-Pentyn-2-ol, 5-[(1,1-dimethyl-2-propynyl)oxy]-2-methyl-)

• Product Name: 3-Pentyn-2-ol, 5-[(1,1-dimethyl-2-propynyl)oxy]-2-methyl-
• CAS No: 88675-72-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 624905
• PubChem ID: 12813394
• Update Time: 2025-04-19

3-Pentyn-2-ol, 5-[(1,1-dimethyl-2-propynyl)oxy]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentyn-2-ol, 5-[(1,1-dimethyl-2-propynyl)oxy]-2-methyl-
• 2-methyl-5-(2-methylbut-3-yn-2-yloxy)pent-3-yn-2-ol
• 88675-72-3
• DTXSID30510506
• 2-Methyl-5-[(2-methylbut-3-yn-2-yl)oxy]pent-3-yn-2-ol

• Inchi： 1S/C11H16O2/c1-6-11(4,5)13-9-7-8-10(2,3)12/h1,12H,9H2,2-5H3
• InChI Key： SSHBFDGSWYDHBU-UHFFFAOYSA-N
• SMILES： O(CC#CC(C)(C)O)C(C#C)(C)C

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų